(2E)-7-chloro-2-[(2-chloroanilino)methylidene]-4H-1,4-benzothiazin-3-one

• IUPAC Name: (2E)-7-chloro-2-[(2-chloroanilino)methylidene]-4H-1,4-benzothiazin-3-one
• InChI: InChI=1S/C15H10Cl2N2OS/c16-9-5-6-12-13(7-9)21-14(15(20)19-12)8-18-11-4-2-1-3-10(11)17/h1-8,18H,(H,19,20)/b14-8+
• InChI Key: SVNUYJHNNAABGD-RIYZIHGNSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC=C2C(=O)NC3=C(S2)C=C(C=C3)Cl)Cl
• Isomeric SMILES: C1=CC=C(C(=C1)N/C=C/2\C(=O)NC3=C(S2)C=C(C=C3)Cl)Cl
• Molecular Formula: C15H10Cl2N2OS
• Molecular Weight: 337.2 g/mol

Description

Synthesis Analysis

Synthesis analysis involves understanding how the compound is made. This could involve various chemical reactions, the use of catalysts, and specific conditions such as temperature and pressure.

Molecular Structure Analysis

Molecular structure analysis involves understanding the arrangement of atoms in a molecule and the chemical bonds that hold the atoms together. Techniques such as X-ray crystallography, NMR spectroscopy, and electron microscopy can be used to determine the structure of a molecule.

Chemical Reactions Analysis

Chemical reactions analysis involves studying how the compound reacts with other substances. This can include understanding the mechanisms of these reactions, the products that are formed, and the conditions under which the reactions occur.

Physical And Chemical Properties Analysis

Physical and chemical properties analysis involves studying properties such as melting point, boiling point, solubility, density, and reactivity.

Scientific Research Applications

Antibacterial and Antifungal Properties

Chalcones, including our compound of interest, exhibit antibacterial and antifungal activities. These properties make them valuable in combating microbial infections. .

Marine Biofouling Prevention

Chalcones have applications as marine biofouling agents, preventing the attachment of marine organisms to submerged surfaces. .

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other molecules in a system. For example, in the case of a drug, the mechanism of action could involve binding to a specific receptor in the body.

Safety and Hazards

Safety and hazard analysis involves understanding the potential risks associated with the compound. This can include toxicity, flammability, environmental impact, and precautions for handling and storage.